Cas no 2034508-85-3 (4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide
• CAS No: 2034508-85-3
• MF: C₁₇H₂₀N₄O₄S
• MW: 376.430102348328
• CID: 5552878
• Update Time: 2025-07-30

4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)benzamide
• 4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide

• Inchi： 1S/C17H20N4O4S/c1-21(2)26(24,25)14-6-3-11(4-7-14)17(23)18-13-5-8-15-12(9-13)10-16(22)20-19-15/h3-4,6-7,10,13H,5,8-9H2,1-2H3,(H,18,23)(H,20,22)
• InChI Key： DYPXIJPAANGAKV-UHFFFAOYSA-N
• SMILES： C(NC1CCC2C(C1)=CC(=O)NN=2)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Additional information on 4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide

Introduction to 4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide (CAS No. 2034508-85-3)

4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide, identified by its CAS number 2034508-85-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzamide moiety linked to a hexahydrocinnolinone scaffold. The presence of a dimethylsulfamoyl group further enhances its chemical diversity, making it a subject of interest for potential applications in medicinal chemistry.

The structural composition of 4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide is meticulously designed to explore its pharmacological properties. The benzamide group is well-known for its role in various bioactive molecules, often serving as a pharmacophore in drug design. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in the development of therapeutic agents. The hexahydrocinnolinone core adds another layer of complexity, providing a rigid structure that can modulate the electronic and steric properties of the molecule.

In recent years, there has been a growing interest in the development of novel scaffolds that can enhance drug efficacy and reduce side effects. The hexahydrocinnolinone moiety is particularly noteworthy in this context. It is a cyclic amide derivative that has been explored in various pharmacological studies due to its ability to penetrate biological membranes and exhibit favorable pharmacokinetic profiles. This structural feature makes it an attractive candidate for further optimization in drug discovery programs.

The dimethylsulfamoyl group attached to the benzamide moiety introduces additional functional diversity. Sulfamoyl derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. By incorporating this group into the molecular structure of 4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide, researchers aim to harness these properties for therapeutic purposes. The dimethylsulfamoyl group can also serve as a site for further chemical modifications, allowing for the creation of analogues with tailored biological activities.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational methods and experimental techniques are being employed to elucidate how different structural features influence the pharmacological properties of compounds like 4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide. These studies aim to identify key interactions with biological targets and optimize the molecule for improved potency and selectivity.

One area of active investigation is the exploration of hexahydrocinnolinone derivatives as potential treatments for neurological disorders. The rigid bicyclic structure of this scaffold suggests that it can interact with specific proteins involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have shown promising results with similar compounds in models of these conditions. The benzamide moiety further enhances the potential for interaction with neurological targets by providing a hydrogen bonding network that can engage with protein surfaces.

The dimethylsulfamoyl group has also been studied for its potential role in modulating inflammation-related pathways. Inflammatory processes are implicated in a wide range of diseases beyond neurological disorders, including autoimmune conditions and chronic inflammatory diseases. By targeting these pathways, compounds like 4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide may offer therapeutic benefits by reducing inflammation and associated symptoms.

In addition to its pharmacological potential,4-(dimethylsulfamoyl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)benzamide has been investigated for its chemical stability and solubility characteristics. These properties are crucial for determining its suitability for formulation into drug products and ensuring its efficacy in clinical settings. Researchers are exploring methods to enhance the solubility and bioavailability of this compound through structural modifications or by developing novel delivery systems.

The synthesis of 4-(dimethylsulfamoyl)-N-(3-oxo-2，